![molecular formula C8H13N3O B1386026 1-(oxolan-2-ylmethyl)-1H-pyrazol-4-amine CAS No. 1029413-45-3](/img/structure/B1386026.png)
1-(oxolan-2-ylmethyl)-1H-pyrazol-4-amine
Overview
Description
“1-(oxolan-2-ylmethyl)-1H-pyrazol-4-amine” is a chemical compound with the CAS Number: 1029413-45-3. Its molecular weight is 167.21 . It is also known by its IUPAC name, 1-(tetrahydro-2-furanylmethyl)-1H-pyrazol-4-amine .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H13N3O/c9-7-4-10-11(5-7)6-8-2-1-3-12-8/h4-5,8H,1-3,6,9H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 167.21 .Mechanism of Action
Target of Action
The compound “1-(oxolan-2-ylmethyl)-1H-pyrazol-4-amine” is a prodrug of the synthetic nucleoside derivative N4-hydroxycytidine . The primary target of this compound is RNA viruses . It inhibits the replication of these viruses, making it a potential antiviral agent .
Mode of Action
The compound exerts its antiviral action by introducing copying errors during viral RNA replication . It is hydrolyzed in vivo and distributes into tissues where it becomes the active 5’-triphosphate form . The active drug incorporates into the genome of RNA viruses, leading to an accumulation of mutations known as viral error catastrophe .
Biochemical Pathways
The compound affects the biochemical pathways involved in viral RNA replication . By introducing copying errors during replication, it disrupts the normal functioning of these pathways, leading to the accumulation of mutations in the viral genome .
Pharmacokinetics
The compound has improved oral bioavailability in non-human primates . After oral administration, it is hydrolyzed in vivo and distributes into tissues where it becomes the active 5’-triphosphate form . This process allows the compound to effectively reach its targets and exert its antiviral action .
Result of Action
The result of the compound’s action is the inhibition of viral replication . By introducing copying errors during viral RNA replication, it leads to the accumulation of mutations in the viral genome, which ultimately inhibits the replication of the virus .
Properties
IUPAC Name |
1-(oxolan-2-ylmethyl)pyrazol-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O/c9-7-4-10-11(5-7)6-8-2-1-3-12-8/h4-5,8H,1-3,6,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXKCHLGFMPFNMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN2C=C(C=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201221320 | |
Record name | 1-[(Tetrahydro-2-furanyl)methyl]-1H-pyrazol-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201221320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1029413-45-3 | |
Record name | 1-[(Tetrahydro-2-furanyl)methyl]-1H-pyrazol-4-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1029413-45-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(Tetrahydro-2-furanyl)methyl]-1H-pyrazol-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201221320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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